3-chloro-N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
Description
This compound belongs to a broader class of substances that feature oxadiazole rings, which are known for their versatile chemical properties and significance in producing materials with potential therapeutic applications. The oxadiazole ring, a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom, is crucial for the biological activity of many compounds.
Synthesis Analysis
The synthesis of similar compounds typically involves multi-step reactions that can include the formation of the oxadiazole ring through cyclization reactions. For instance, compounds with structural similarities are synthesized starting from basic aromatic or heteroaromatic compounds, employing techniques such as acylation, amidation, and cyclization to introduce the oxadiazole ring and other functional groups (Ravinaik et al., 2021).
Molecular Structure Analysis
The molecular structure of compounds containing the oxadiazole ring can be determined using spectral analysis and X-ray diffraction studies. These methods provide insights into the arrangement of atoms within the molecule and the geometry of the oxadiazole ring, which is essential for understanding the compound's reactivity and interaction with biological targets (Sharma et al., 2016).
Chemical Reactions and Properties
Compounds like “3-chloro-N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide” participate in a range of chemical reactions, influenced by the functional groups present on the aromatic rings and the oxadiazole moiety. These reactions can include nucleophilic substitutions, electrophilic aromatic substitutions, and hydrogen bonding interactions, contributing to the compound's potential as a pharmacological agent or a material with specific desired properties.
Physical Properties Analysis
The physical properties, including melting point, solubility, and crystallinity, are determined by the compound's molecular structure. Compounds with oxadiazole rings often exhibit solid-state properties that can be analyzed through crystallography to reveal information about molecular packing, hydrogen bonding, and other intermolecular interactions (Kranjc et al., 2011).
Future Directions
properties
IUPAC Name |
3-chloro-N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O4/c1-24-14-7-6-11(9-15(14)25-2)17-21-16(26-22-17)10-20-18(23)12-4-3-5-13(19)8-12/h3-9H,10H2,1-2H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZIJYNUUCBPPQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC(=CC=C3)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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